Cas no 213203-84-0 (3-(Trifluoromethylthio)benzyl Bromide)
213203-84-0 structure
Product Name:3-(Trifluoromethylthio)benzyl Bromide
CAS No:213203-84-0
MF:C8H6BrF3S
MW:271.097450733185
MDL:MFCD00236346
CID:252730
PubChem ID:2777880
Update Time:2025-04-19
3-(Trifluoromethylthio)benzyl Bromide Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(bromomethyl)-3-[(trifluoromethyl)thio]-
- 1-(bromomethyl)-3-(trifluoromethylsulfanyl)benzene
- 3-(Trifluoromethylthio)benzyl bromide
- 3-Trifluoromethylthiobenzyl bromide
- MPZVFRHSCOOMNG-UHFFFAOYSA-N
- C8H6BrF3S
- FT-0613966
- (3-(Bromomethyl)phenyl)(trifluoromethyl)sulfane
- FS-5923
- EN300-130143
- 213203-84-0
- AKOS008901204
- SCHEMBL4039392
- MFCD00236346
- 1-(bromomethyl)-3-[(trifluoromethyl)sulfanyl]benzene
- DTXSID80380695
- 3-(Trifluoromethylthio)benzyl Bromide
-
- MDL： MFCD00236346
- Inchi： 1S/C8H6BrF3S/c9-5-6-2-1-3-7(4-6)13-8(10,11)12/h1-4H,5H2
- InChI Key： MPZVFRHSCOOMNG-UHFFFAOYSA-N
- SMILES： BrCC1C=CC=C(C=1)SC(F)(F)F
Computed Properties
- Exact Mass: 269.93300
- Monoisotopic Mass: 269.93257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 196.9±40.0 ºC (760 Torr),
- Flash Point: 72.9±27.3 ºC,
- Refractive Index: 1.539
- Solubility: Almost insoluble (0.033 g/l) (25 º C),
- PSA: 25.30000
- LogP: 4.19340
- Sensitiveness: Stench
3-(Trifluoromethylthio)benzyl Bromide Security Information
- Hazard Statement： Corrosive/Stench
-
Hazardous Material Identification：
- Risk Phrases：R34; R36
- Safety Term：S26;S36/37/39;S45
3-(Trifluoromethylthio)benzyl Bromide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(Trifluoromethylthio)benzyl Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008011-1g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 99% | 1g |
￡138.00 | 2022-03-01 | |
| Fluorochem | 008011-5g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 99% | 5g |
￡413.00 | 2022-03-01 | |
| Fluorochem | 008011-25g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 99% | 25g |
￡1237.00 | 2022-03-01 | |
| Alichem | A019142645-5g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 95% | 5g |
$401.44 | 2023-09-02 | |
| Alichem | A019142645-25g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 95% | 25g |
$1405.04 | 2023-09-02 | |
| abcr | AB128236-1 g |
3-(Trifluoromethylthio)benzyl bromide, 95%; . |
213203-84-0 | 95% | 1g |
€184.50 | 2022-09-01 | |
| abcr | AB128236-5 g |
3-(Trifluoromethylthio)benzyl bromide, 95%; . |
213203-84-0 | 95% | 5g |
€432.00 | 2022-09-01 | |
| abcr | AB128236-25 g |
3-(Trifluoromethylthio)benzyl bromide, 95%; . |
213203-84-0 | 95% | 25g |
€1,298.00 | 2022-09-01 | |
| TRC | T895885-100mg |
3-(Trifluoromethylthio)benzyl Bromide |
213203-84-0 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T895885-500mg |
3-(Trifluoromethylthio)benzyl Bromide |
213203-84-0 | 500mg |
$ 210.00 | 2022-06-02 |
3-(Trifluoromethylthio)benzyl Bromide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
213203-84-0 (3-(Trifluoromethylthio)benzyl Bromide) Related Products
- 21101-63-3(4-(Trifluoromethylthio)benzyl bromide)
- 261944-31-4(1-(bromomethyl)-3-(difluoromethyl)sulfanylbenzene)
- 1263285-70-6(1-(bromomethyl)-3-trifluoromethanesulfinylbenzene)
- 352-68-1(4-(Trifluoromethylthio)toluene)
- 238403-52-6(2-(trifluoromethylthio)benzyl bromide)
- 3447-51-6(BENZENE, 1-(BROMOMETHYL)-4-[(DIFLUOROMETHYL)THIO]-)
- 705-46-4(1-methyl-3-(trifluoromethyl)sulfanylbenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
